Cas no 7120-41-4 (Methyl 5-bromo-2-methoxybenzoate)

• Product Name: Methyl 5-bromo-2-methoxybenzoate
• CAS No: 7120-41-4
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD06203656
• CID: 545902
• PubChem ID: 13297188
• Update Time: 2025-04-19

Methyl 5-bromo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-methoxybenzoate
• 5-BROMO-2-METHOXYBENZOIC ACID METHYL ESTER
• Benzoic acid, 5-bromo-2-methoxy-, methyl ester
• 2-methoxy-5-bromobenzoic acid methyl ester
• 5-bromo-2-methoxy-benzoic acid methyl ester
• methyl 2-methoxy-5-bromobenzoate
• methyl 5-bromo-2-methoxy-1-benzoate
• methyl 5-bromo-o-anisate
• SCHEMBL392403
• A837113
• AS-18517
• AMY20731
• Benzoic acid, 5-bromo-2-methoxy-, methyl ester??2-methoxy-5-bromobenzoic acid methyl ester
• 5-Bromo-2-methoxybenzoic acid, methyl ester
• Methyl5-bromo-2-methoxybenzoate
• MFCD06203656
• DTXSID20535485
• XVXCLDNUWBUICD-UHFFFAOYSA-N
• methyl 5-bromanyl-2-methoxy-benzoate
• AKOS000295901
• CS-0022392
• FT-0653306
• 7120-41-4
• DB-074400
• Methyl 5-bromo-2-methoxy-benzoate

• MDL： MFCD06203656
• Inchi： 1S/C9H9BrO3/c1-12-8-4-3-6(10)5-7(8)9(11)13-2/h3-5H,1-2H3
• InChI Key： XVXCLDNUWBUICD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)OC

Computed Properties

• Exact Mass: 243.97400
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.463
• Melting Point: Not available
• Boiling Point: 295.186°C at 760 mmHg
• Flash Point: 132.324°C
• Refractive Index: 1.538
• PSA: 35.53000
• LogP: 2.24430
• Vapor Pressure: Not available

Methyl 5-bromo-2-methoxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives